TCV-309 chloride

• CAS No.: 121494-09-5
• Product Name: TCV-309 chloride
• Molecular Formula: C30H34BrClN4O4
• Molecular Weight: 629.97
• Description: TCV-309 (chloride) is a platelet activating factor (PAF) antagonist.(1) TCV-309 (chloride) specifically inhibited PAF-induced aggregation of rabbit and human platelets.(2) TCV-309 (chloride) selectively inhibited the PAF-induced hypotension, hemoconcentration and death with ED50 values of 2.7, 6.4 and 1.7 micrograms/kg (i.v.), respectively. TCV-309 (chloride) most potently protected mice from death induced by PAF and due to anaphylactic shock with ED50 values of 2.1 and 2.6 micrograms/kg (i.v.), respectively.(3) TCV-309 (chloride) also reversed PAF-induced hypotension and endotoxin-induced hypotension in rats with ED50 values of 3.3 and 1.2 micrograms/kg (i.v.), respectively.
• Reference: [1]. Terashita Z et al. Beneficial effects of TCV-309, a novel potent and selective platelet activating factor antagonist in endotoxin and anaphylactic shock in rodents. J Pharmacol Exp Ther. 1992 Feb;260(2):748-55.
• Last Modified: Aug 20 2021